4-methyl-1-[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one

• IUPAC Name: 4-methyl-2-[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]-5-(trifluoromethyl)-1,2,4-triazol-3-one
• InChI: InChI=1S/C15H17F3N4O2S/c1-9-7-11(25-8-9)12(23)21-5-3-10(4-6-21)22-14(24)20(2)13(19-22)15(16,17)18/h7-8,10H,3-6H2,1-2H3
• InChI Key: FMTZXGPJBATMJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1)C(=O)N2CCC(CC2)N3C(=O)N(C(=N3)C(F)(F)F)C
• Molecular Formula: C15H17F3N4O2S
• Molecular Weight: 374.4 g/mol
• CAS No.: 2034291-09-1

Description

The compound 4-methyl-1-[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one is a triazolone derivative featuring a 4,5-dihydrotriazol-5-one core. Key structural elements include:

• A piperidin-4-yl group substituted with a 4-methylthiophene-2-carbonyl moiety.
• A trifluoromethyl (-CF₃) group at position 2.
• A methyl (-CH₃) group at position 3.

Triazolone derivatives are widely studied for their biological activities, including antimicrobial, herbicidal, and enzyme-inhibitory properties . The trifluoromethyl group enhances metabolic stability and lipophilicity, while the methylthiophene substituent may influence target binding specificity .

Biological Activity

The compound 4-methyl-1-[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS Number: 2034291-09-1) is a novel chemical entity that has garnered attention due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including its pharmacological properties, structure-activity relationship (SAR), and any relevant case studies.

Chemical Structure and Properties

The compound features a complex structure that includes a piperidine ring, a triazole moiety, and a thiophene derivative. Its molecular formula is $C_{15}H_{17}F_3N_4O_2S$ with a molecular weight of approximately 374.38 g/mol. The presence of trifluoromethyl and methylthiophene groups suggests potential interactions with biological targets.

Biological Activity

Antimicrobial Properties
Preliminary studies indicate that compounds similar to this structure exhibit antimicrobial properties. For instance, derivatives containing piperidine and thiophene rings have shown efficacy against various bacterial strains. The mechanism of action is hypothesized to involve disruption of bacterial cell wall synthesis or interference with metabolic pathways.

Anticancer Activity
Research has suggested that triazole derivatives can inhibit cancer cell proliferation. A related study demonstrated that modifications in the triazole ring can enhance cytotoxicity against cancer cell lines. The specific activity of our compound against different cancer types remains to be fully elucidated but shows promise based on structural similarities with known anticancer agents.

Enzyme Inhibition
The compound's potential as an enzyme inhibitor is notable. For example, piperidine derivatives have been explored as inhibitors of enzymes such as acetylcholinesterase and various kinases. The specific interaction profile of 4-methyl-1-[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one with these enzymes could provide insights into its therapeutic applications.

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of this compound. Key findings from related studies indicate:

Substituent	Effect on Activity
Trifluoromethyl group	Enhances lipophilicity and bioavailability
Methylthiophene moiety	Increases binding affinity to target proteins
Piperidine ring	Essential for maintaining biological activity

Case Studies

Several studies have reported on similar compounds and their biological activities:

• Inhibition of Factor Xa : Derivatives with triazole structures were shown to inhibit Factor Xa effectively, suggesting that our compound may have anticoagulant properties .
• Antimicrobial Activity : A related piperidine derivative demonstrated significant antibacterial activity against resistant strains . This indicates that modifications around the piperidine core can lead to enhanced antimicrobial effects.
• Cytotoxicity in Cancer Models : A study on structurally similar triazoles indicated potent cytotoxic effects in various cancer cell lines, leading researchers to explore further modifications for improved efficacy .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The table below compares structural analogs based on substituent variations and their implications:

Compound Name / Substituents	Core Structure	Key Substituents	Biological Activity/Application	Reference
Target Compound	4,5-dihydro-1H-1,2,4-triazol-5-one	- 4-Methyl - 3-CF₃ - Piperidin-4-yl (4-methylthiophene-2-carbonyl)	Potential herbicidal/antimicrobial*	[Hypoth.]
4-(4-Chlorophenyl)-2-(5-(4-fluorophenyl)-3-(5-methyl-1-p-tolyl-1H-1,2,3-triazol-4-yl)-...	4,5-dihydro-1H-pyrazol	- Chlorophenyl - Fluorophenyl - Triazolyl	Antimicrobial (e.g., Staphylococcus)
4,5-dihydro-3-methyl-1-(4-chloro-2-fluorophenyl)-4-difluoromethyl-1,2,4-triazol-5-(1H)-one	4,5-dihydro-1H-1,2,4-triazol-5-one	- Difluoromethyl - Chloro/fluorophenyl	Herbicide intermediate (carfentrazone-ethyl)
5-{1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}-4-phenyl-4H-1,2,4-triazole-3-thiol	1,2,4-triazole	- CF₃-pyridinyl - Thiol (-SH)	Unknown (supplier-listed)

Key Observations:

• Trifluoromethyl vs. Halogen Substituents : The target compound’s -CF₃ group may enhance oxidative stability compared to chloro/bromo derivatives, which are prone to metabolic dehalogenation .
• Methyl Group Position : The 4-methyl group on the triazolone core may reduce steric hindrance relative to bulkier substituents (e.g., benzothiazol in ), enhancing solubility .

Physicochemical Properties

• Crystallinity : Piperidinyl-triazolone derivatives often form stable crystals, with SHELX software widely used for structure refinement (e.g., ). The target compound’s crystal packing may involve C-H···O/N interactions, as seen in isostructural analogs .